Cas no 1270307-77-1 (2-amino-2-5-(methoxycarbonyl)pyridin-2-ylacetic acid)

• Product Name: 2-amino-2-5-(methoxycarbonyl)pyridin-2-ylacetic acid
• CAS No: 1270307-77-1
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6104071
• PubChem ID: 165665620
• Update Time: 2025-10-22

2-amino-2-5-(methoxycarbonyl)pyridin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-5-(methoxycarbonyl)pyridin-2-ylacetic acid
• 2-amino-2-[5-(methoxycarbonyl)pyridin-2-yl]acetic acid
• EN300-1830799
• 1270307-77-1

• Inchi： 1S/C9H10N2O4/c1-15-9(14)5-2-3-6(11-4-5)7(10)8(12)13/h2-4,7H,10H2,1H3,(H,12,13)
• InChI Key： GCEQIJSZEDFYSW-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C(=O)OC)=CN=1)N)=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 103Ų

Additional information on 2-amino-2-5-(methoxycarbonyl)pyridin-2-ylacetic acid

Comprehensive Overview of 2-amino-2-[5-(methoxycarbonyl)pyridin-2-yl]acetic acid (CAS No. 1270307-77-1)

2-amino-2-[5-(methoxycarbonyl)pyridin-2-yl]acetic acid (CAS No. 1270307-77-1) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its pyridine core and amino acid functionality, has garnered attention for its potential role in drug development, particularly in the design of enzyme inhibitors and bioactive molecules. Its molecular structure combines a methoxycarbonyl group with a pyridinyl scaffold, making it a versatile intermediate for further derivatization.

In recent years, the demand for high-purity synthetic intermediates like 2-amino-2-[5-(methoxycarbonyl)pyridin-2-yl]acetic acid has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. Researchers are particularly interested in its potential to modulate protein-protein interactions (PPIs), a hot topic in drug discovery. The compound’s carboxylic acid and amino groups offer sites for selective modifications, enabling the creation of targeted therapeutics for diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 1270307-77-1 typically involves multi-step organic reactions, including esterification, amination, and cyclization processes. Its purity and stability are critical for reproducible results in high-throughput screening (HTS) assays, a common method in modern drug discovery. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) for research use.

From an industrial perspective, 2-amino-2-[5-(methoxycarbonyl)pyridin-2-yl]acetic acid is often sourced from specialized fine chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its applications extend to peptide mimetics and small-molecule probes, aligning with trends in precision medicine and personalized therapeutics. The compound’s compatibility with solid-phase synthesis further enhances its utility in combinatorial chemistry libraries.

Environmental and regulatory considerations are also pivotal. As a non-hazardous research chemical, CAS No. 1270307-77-1 complies with global safety standards such as REACH and OSHA guidelines. Its low ecotoxicity profile makes it suitable for sustainable laboratory practices, a growing priority in green chemistry initiatives. Researchers frequently search for eco-friendly synthetic routes to such compounds, reflecting broader industry shifts toward reduced solvent waste and energy-efficient processes.

In summary, 2-amino-2-[5-(methoxycarbonyl)pyridin-2-yl]acetic acid represents a critical building block in modern scientific endeavors. Its dual functionality as a heterocyclic and amino acid derivative positions it at the intersection of drug design and material science. With ongoing research into its pharmacological properties, this compound continues to inspire innovation across multidisciplinary fields, answering key questions in structure-activity relationships (SAR) and molecular recognition.